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Introduction
Lasiol, chemically known as (2S,3S)-2,3,6-trimethylhept-5-en-1-ol, is a volatile organic

compound that has garnered significant interest in the field of chemical ecology and pest

management. It is a known component of the sex pheromone of the cigarette beetle,

Lasioderma serricorne, a major pest of stored products worldwide. This technical guide

provides an in-depth overview of Lasiol, focusing on its chemical properties, its role as an

insect attractant, detailed experimental protocols for its evaluation, and the underlying signaling

pathways involved in its perception by insects. The information presented herein is intended to

serve as a comprehensive resource for researchers and professionals engaged in the

development of novel insect control strategies.

Chemical Properties of Lasiol
Lasiol is a monoterpene alcohol with the following key chemical properties:
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Property Value

Chemical Formula C₁₀H₂₀O

Molar Mass 156.27 g/mol

IUPAC Name (2S,3S)-2,3,6-trimethylhept-5-en-1-ol

CAS Number 131479-19-1

Appearance Colorless liquid

Boiling Point Not specified

Solubility Soluble in organic solvents

Lasiol as an Insect Attractant: Quantitative Data
While Lasiol is a known component of the sex pheromone of Lasioderma serricorne,

quantitative data on its specific attractive properties are often studied in the context of the

entire pheromone blend. The primary component of the L. serricorne sex pheromone is

Serricornin. However, studies on related compounds and the general principles of insect

olfaction suggest that individual components can elicit behavioral responses.

Research on the behavioral response of Lasioderma serricorne to various volatile compounds

has demonstrated its sensitivity to different chemical cues. For instance, studies have shown

that this beetle exhibits attraction to certain compounds at low concentrations and repulsion at

high concentrations.[1][2][3] This dose-dependent response is a critical factor in developing

effective lures.

Table 1: Summary of Behavioral Responses of Lasioderma serricorne to Select Volatile

Compounds (Illustrative)
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Compound Concentration
Observed
Behavior

Behavioral
Response
Value (%)

Reference

Citronellal 1:100 (v/v) Attraction -88.89 [1][3]

Citronellal 1:10 (v/v) Repulsion >0 [1][3]

Citral 1:1000 (v/v) Attraction <0 [1][3]

Citral 1:50 (v/v) Repulsion 100.00 [1][3]

Note: This table is illustrative of the types of data available for related compounds and

methodologies that can be applied to Lasiol. Specific quantitative data for Lasiol's isolated

attractive properties are a key area for further research.

Experimental Protocols
Synthesis of Lasiol
A detailed, step-by-step protocol for the chemical synthesis of Lasiol is crucial for ensuring a

pure and reliable source of the compound for research purposes. While specific syntheses of

Lasiol are not readily available in the provided search results, general methods for the

synthesis of chiral alcohols and pheromone components can be adapted. These often involve

multi-step reactions starting from commercially available chiral precursors.

Illustrative Synthesis Workflow:

Chiral Precursor Functional Group
Transformation

Carbon Chain
Elongation

Introduction of
Double Bond

Final Modification &
Purification (2S,3S)-Lasiol

Click to download full resolution via product page

A generalized workflow for the synthesis of Lasiol.

Electroantennography (EAG) Protocol
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Electroantennography is a technique used to measure the electrical response of an insect's

antenna to volatile compounds. This method provides a direct measure of the sensitivity of the

insect's olfactory receptor neurons to a specific odorant.

Workflow for a Typical EAG Experiment:

Insect Preparation
(e.g., Lasioderma serricorne)

Antenna Excision
& Mounting

Electrode Placement
(Recording & Reference)

Signal Amplification
& Filtering

Odorant Delivery
(Lasiol Solution)

Data Acquisition
(EAG Waveform)

Data Analysis
(Amplitude Measurement)

Click to download full resolution via product page

Workflow for an Electroantennography (EAG) experiment.

Detailed EAG Methodology:

Insect Preparation: Adult Lasioderma serricorne of a specific age and sex are used. They are

often dark-adapted before the experiment.

Antenna Excision: The head of the beetle is excised, and one antenna is carefully removed

at the base.

Electrode Placement: The excised antenna is mounted between two glass capillary

electrodes filled with a saline solution (e.g., Ringer's solution). The recording electrode is

placed in contact with the distal end of the antenna, and the reference electrode is inserted

into the base of the antenna or the head capsule.

Odorant Delivery: A defined volume of air is passed over a filter paper impregnated with a

known concentration of Lasiol dissolved in a solvent (e.g., hexane). This odor-laden air is

then puffed onto the antenna for a specific duration (e.g., 0.5 seconds).
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Signal Recording and Analysis: The electrical potential difference between the electrodes is

amplified, filtered, and recorded using specialized software. The amplitude of the negative

deflection in the EAG waveform is measured as the response to the stimulus.

Behavioral Bioassay Protocol
Behavioral bioassays are essential for determining the attractive or repellent nature of a

compound and for quantifying the behavioral response of insects. A common method is the

two-choice olfactometer.

Workflow for a Two-Choice Olfactometer Bioassay:
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Olfactometer Setup
(Y-tube or similar)

Establish Laminar Airflow

Introduce Odor Source (Lasiol)
& Control (Solvent)

Introduce Insect
(e.g., L. serricorne)

Record Insect's Choice
& Time Spent in Each Arm

Statistical Analysis
(e.g., Chi-square test)
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Workflow for a two-choice olfactometer bioassay.
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Detailed Behavioral Bioassay Methodology:

Apparatus: A Y-tube olfactometer is commonly used. It consists of a central tube where the

insect is introduced, which then bifurcates into two arms.

Airflow: A constant, clean, and humidified airflow is passed through both arms of the

olfactometer.

Odor Source: A filter paper treated with a specific concentration of Lasiol is placed in one

arm's airflow, while a filter paper with only the solvent is placed in the other arm as a control.

Insect Introduction: A single adult Lasioderma serricorne is released at the base of the

central tube.

Observation: The insect's movement is observed for a set period, and the first choice of arm

and the time spent in each arm are recorded.

Data Analysis: The number of insects choosing the Lasiol-treated arm versus the control

arm is analyzed using a chi-square test to determine statistical significance. A preference

index can also be calculated.

Olfactory Signaling Pathway
The perception of Lasiol by an insect like Lasioderma serricorne involves a complex series of

events at the molecular and cellular level within the insect's antenna. While the specific

receptors for Lasiol have not been definitively identified, the general mechanism of insect

olfaction provides a framework for understanding this process.[3][4][5][6][7]

Generalized Insect Olfactory Signaling Pathway:
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A generalized diagram of the insect olfactory signaling pathway.
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Steps in the Olfactory Signaling Pathway:

Entry and Binding: Lasiol molecules enter the sensillum lymph through pores in the cuticle

of the insect's antenna.[5]

Transport: In the aqueous lymph, hydrophobic molecules like Lasiol are thought to be bound

by Odorant Binding Proteins (OBPs).[6]

Receptor Interaction: The Lasiol-OBP complex transports Lasiol to the dendritic membrane

of an Olfactory Receptor Neuron (ORN), where it interacts with a specific Odorant Receptor

(OR). Insect ORs are typically heterodimers composed of a variable, odorant-specific subunit

and a conserved co-receptor called Orco.[3][5]

Signal Transduction: The binding of Lasiol to the OR complex is believed to directly gate an

ion channel, leading to an influx of cations and depolarization of the ORN membrane.[7]

Signal Transmission: This depolarization generates action potentials that are transmitted

along the axon of the ORN to the antennal lobe of the insect's brain for processing.

Conclusion and Future Directions
Lasiol holds significant potential as a tool for the management of the cigarette beetle,

Lasioderma serricorne, and potentially other stored-product pests. Its role as a component of

the natural sex pheromone makes it a prime candidate for use in monitoring and mating

disruption strategies. However, to fully realize this potential, further research is required.

Key areas for future investigation include:

Quantitative Behavioral and Electrophysiological Studies: Detailed dose-response studies

are needed to determine the optimal concentrations of Lasiol for attraction and to

characterize its interaction with other pheromone components.

Identification of Specific Olfactory Receptors: Identifying the specific ORs in L. serricorne

that detect Lasiol will provide valuable insights into the molecular basis of its perception and

could aid in the design of more potent and selective attractants.
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Field Trials: Rigorous field trials are necessary to evaluate the efficacy of Lasiol-based lures

in real-world storage environments.[2]

Optimized Synthesis: The development of efficient and stereoselective synthetic routes to

Lasiol is crucial for its cost-effective production for commercial applications.

By addressing these research gaps, the full potential of Lasiol as a valuable tool in integrated

pest management programs can be unlocked, offering a more sustainable and environmentally

friendly approach to protecting stored products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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